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Compound of Interest

Compound Name: Agaric Acid

Cat. No.: B1666639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Agaric acid, a tricarboxylic acid found in certain fungi, is a known inhibitor of the mitochondrial

adenine nucleotide translocase (ANT). This interaction is the primary driver of its toxicological

profile, leading to the induction of the mitochondrial permeability transition (MPT) and

subsequent disruption of cellular energy metabolism. While comprehensive toxicological data,

particularly regarding acute toxicity (LD50), is limited, in vitro studies have established its

cytotoxic potential. This guide provides a detailed overview of the known toxicological

properties of agaric acid, including its mechanism of action, effects on cellular and organ

systems, and available quantitative data. It also includes detailed experimental protocols for

key assays and visualizations of the relevant biological pathways.
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Property Value Reference

IUPAC Name
2-hydroxynonadecane-1,2,3-

tricarboxylic acid
[1]

Synonyms
Agaricic acid, Agaricin, Laricic

acid
[1]

CAS Number 666-99-9 [1]

Molecular Formula C₂₂H₄₀O₇ [1]

Molecular Weight 416.55 g/mol [1]

Appearance White crystalline powder [1]

Solubility
Insoluble in water; soluble in

alcohol, chloroform, ether
[1]

Toxicological Data
Acute Toxicity
A comprehensive search of available literature and safety data sheets reveals a consistent lack

of specific LD50 values for agaric acid across various species and routes of administration.

Multiple safety data sheets explicitly state that "No significant acute toxicological data identified

in literature search"[2].

Cytotoxicity
In vitro studies have demonstrated the cytotoxic effects of agaric acid. A study on agaric acid
nanoparticles reported the following values against human hepatoma HepG2 cells[3][4]:

Cell Line Parameter Value

HepG2 IC50 602.1 µg/mL

Genotoxicity and Carcinogenicity
There is a lack of specific data on the genotoxicity and carcinogenicity of agaric acid.
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Reproductive and Developmental Toxicity
Experimental evidence suggests that agaric acid may pose a risk to developing embryos or

fetuses. A safety data sheet indicates, "Possible risk of harm to the unborn child"[2]. However,

detailed studies on the reproductive and developmental toxicity of agaric acid are not readily

available.

Mechanism of Toxicity: Induction of Mitochondrial
Permeability Transition
The primary mechanism of agaric acid's toxicity is the induction of the mitochondrial

permeability transition (MPT), a critical event leading to cell death. This process is initiated by

the binding of agaric acid to the adenine nucleotide translocase (ANT) on the inner

mitochondrial membrane[5][6].

Interaction with Adenine Nucleotide Translocase (ANT)
The ANT is responsible for the exchange of ADP and ATP across the inner mitochondrial

membrane, a crucial step in cellular energy production. Agaric acid, through its citrate moiety,

is proposed to bind to the ANT, while its alkyl chain inserts into the lipid bilayer of the

membrane, stabilizing the interaction[4][5]. This binding inhibits the normal function of the ANT.

Opening of the Mitochondrial Permeability Transition
Pore (mPTP)
The interaction of agaric acid with the ANT leads to a conformational change in the

translocase, contributing to the opening of the mitochondrial permeability transition pore

(mPTP)[4][5][7]. The mPTP is a non-specific, high-conductance channel in the inner

mitochondrial membrane.

Consequences of mPTP Opening
The opening of the mPTP has several detrimental effects on mitochondrial function:

Collapse of the Mitochondrial Membrane Potential (ΔΨm): The influx of protons and other

ions through the open pore dissipates the electrochemical gradient across the inner

mitochondrial membrane[4][5].
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Mitochondrial Swelling: The influx of solutes and water into the mitochondrial matrix causes

the mitochondria to swell and eventually rupture[4][5][8].

Efflux of Calcium Ions (Ca²⁺): The opening of the mPTP allows for the uncontrolled release

of Ca²⁺ from the mitochondrial matrix into the cytosol[4][5].

Increased Oxidative Stress: The disruption of the electron transport chain and mitochondrial

function leads to an increase in the production of reactive oxygen species (ROS)[6][9].

Release of Pro-apoptotic Factors: The rupture of the outer mitochondrial membrane can lead

to the release of proteins like cytochrome c into the cytosol, initiating the apoptotic

cascade[3].
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Signaling pathway of agaric acid-induced mitochondrial dysfunction.

Effects on Organ Systems
Hepatotoxicity
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In vitro studies using the human hepatoma cell line HepG2 have demonstrated the cytotoxic

potential of agaric acid, suggesting a potential for liver damage[3][4]. Cases of severe hepatic

dysfunction have been reported in patients consuming extracts of Agaricus blazei, a mushroom

that may contain agaric acid, although a direct causal link to agaric acid was not definitively

established[10].

Neurotoxicity
While direct neurotoxicity studies on agaric acid are limited, poisoning cases involving

mushrooms that contain other toxins like ibotenic acid and muscimol show significant

neurological symptoms[11][12][13][14]. Given agaric acid's fundamental mechanism of

disrupting cellular energy metabolism, it is plausible that it could exert neurotoxic effects, as the

brain is highly dependent on mitochondrial function.

Experimental Protocols
Mitochondrial Permeability Transition (MPT) Assay
This protocol is a composite based on methods described in the literature for assessing MPT

induction by agaric acid[3][13][15].

Objective: To determine if agaric acid induces the opening of the mitochondrial permeability

transition pore.

Principle: The opening of the mPTP leads to mitochondrial swelling, which can be measured as

a decrease in light absorbance at 540 nm.

Materials:

Isolated mitochondria (e.g., from rat liver)

Basic medium: 125 mM KCl, 10 mM succinate, 3 mM phosphate, 10 mM HEPES, 5 µg

rotenone, and 2 µg oligomycin, pH 7.3[3]

Agaric acid solution

CaCl₂ solution
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Spectrophotometer capable of measuring absorbance at 540 nm

Procedure:

Isolate mitochondria from a suitable tissue source (e.g., rat liver) using standard differential

centrifugation methods.

Resuspend the mitochondrial pellet in the basic medium to a final protein concentration of

approximately 2 mg/mL.

Add the mitochondrial suspension to a cuvette in the spectrophotometer and allow it to

equilibrate.

Initiate the assay by adding CaCl₂ to induce a calcium load.

Add the desired concentration of agaric acid to the cuvette.

Monitor the change in absorbance at 540 nm over time. A decrease in absorbance indicates

mitochondrial swelling.

As a positive control, a known inducer of MPT (e.g., a high concentration of CaCl₂) can be

used. As a negative control, an inhibitor of the mPTP (e.g., cyclosporin A) can be added

before the addition of agaric acid.
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Workflow for the Mitochondrial Permeability Transition Assay.
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Adenine Nucleotide Translocase (ANT) Inhibition Assay
This protocol is based on the principle of measuring the binding of a fluorescent probe to the

ANT, which can be displaced by inhibitors like agaric acid[3].

Objective: To assess the ability of agaric acid to inhibit the adenine nucleotide translocase.

Principle: Eosin-5-maleimide (EMA) is a fluorescent probe that binds to a specific cysteine

residue on the ANT. Inhibition of the ANT by agaric acid can be observed as a decrease in the

fluorescence of EMA-labeled mitochondria.

Materials:

Isolated mitochondria

Basic medium (as described in 6.1)

Agaric acid solution

Eosin-5-maleimide (EMA) solution

Dithiothreitol (DTT)

SDS-PAGE equipment

UV transilluminator or fluorescence scanner

Procedure:

Suspend isolated mitochondria (1 mg of protein) in 1 mL of basic medium.

Pre-incubate the mitochondrial suspension with the desired concentration of agaric acid for

5 minutes.

Add EMA to a final concentration of 20 nmol/mg of protein and incubate for 5 minutes at 4°C

in the dark.

Stop the reaction by adding 30 mM DTT.
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Subject an aliquot of the mitochondrial protein (e.g., 300 µg) to SDS-PAGE under non-

reducing conditions.

Visualize the fluorescence of the EMA-labeled ANT band using a UV transilluminator or

fluorescence scanner. A decrease in fluorescence intensity in the presence of agaric acid
indicates inhibition of EMA binding to the ANT.
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Workflow for the Adenine Nucleotide Translocase Inhibition Assay.
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Conclusion
The toxicological profile of agaric acid is primarily defined by its potent inhibition of the

mitochondrial adenine nucleotide translocase, leading to the induction of the mitochondrial

permeability transition and subsequent cell death. While quantitative data on acute toxicity in

vivo is notably absent, in vitro studies confirm its cytotoxicity. The available information

suggests potential for hepatotoxicity and developmental toxicity, warranting further

investigation. The provided experimental protocols offer a framework for researchers to further

explore the mechanisms and consequences of agaric acid-induced toxicity. A thorough

understanding of its toxicological properties is essential for professionals in drug development

and related scientific fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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